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Disclaimer: Information regarding in vivo applications of CDD-1653 is not currently available in
the public domain. The following application notes and protocols are based on the available in
vitro data and general practices for in vivo studies with small molecule kinase inhibitors. These
should be considered as a starting point for researchers and require optimization for specific
animal models and experimental questions.

Introduction to CDD-1653

CDD-1653 is a highly potent and selective inhibitor of the Bone Morphogenetic Protein
Receptor Type 2 (BMPR2) kinase.[1][2][3][4] By competitively binding to the ATP-binding site in
the kinase domain of BMPR2, CDD-1653 effectively blocks the phosphorylation of downstream
mediators SMAD1/5/8, which are critical transcription factors in the BMP signaling pathway.[1]
[2][5] Due to its high selectivity, CDD-1653 is a valuable tool for investigating the specific roles
of BMPR2 signaling in various physiological and pathological processes.

Mechanism of Action

The primary mechanism of action for CDD-1653 is the inhibition of BMPR2 kinase activity. This
leads to a reduction in the phosphorylation of SMAD1/5/8, thereby attenuating BMP-mediated
gene expression.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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